Cas no 2171204-65-0 (5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid)

• Product Name: 5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• CAS No: 2171204-65-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6027045
• PubChem ID: 165579285
• Update Time: 2025-06-14

5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• EN300-1531965
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• 5-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• EN300-1532397
• 5-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• 2171875-42-4
• 2171204-65-0
• 2171149-66-7
• EN300-1532195

• Inchi： 1S/C25H28N2O5/c28-23(29)11-5-6-12-26-24(30)16-13-17(14-16)27-25(31)32-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22H,5-6,11-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UQPBPVHGCSPANU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCCCCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid

Comprehensive Analysis of 5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid (CAS No. 2171204-65-0)

The compound 5-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid (CAS No. 2171204-65-0) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a cyclobutyl core and Fmoc-protected amino group, makes it invaluable for drug discovery and biomaterial engineering. Researchers are increasingly focusing on its role in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine solutions.

One of the most searched questions in AI-driven chemistry platforms revolves around the synthetic applications of Fmoc-protected compounds. This molecule’s carboxylic acid terminus allows for seamless integration into solid-phase peptide synthesis (SPPS), a technique dominating modern peptide therapeutics. Its cyclobutyl ring also enhances metabolic stability, addressing a key challenge in oral bioavailability—a hot topic in drug formulation forums.

From an SEO perspective, terms like "Fmoc-amino acid derivatives" and "CAS 2171204-65-0 supplier" rank highly in chemical databases queries. The compound’s solubility profile (often questioned in research communities) is optimal for aqueous-organic hybrid systems, critical for biologic drug development. Recent publications highlight its utility in linker chemistry for antibody-drug conjugates (ADCs), a field experiencing exponential growth due to cancer immunotherapy advancements.

Innovations in green chemistry have spurred interest in this compound’s sustainable synthesis. Laboratories now prioritize atom-efficient routes to minimize waste, aligning with ESG (Environmental, Social, Governance) trends. The pentanoic acid moiety further enables PEGylation—a technique trending in long-acting injectable (LAI) formulations—answering frequent queries about half-life extension strategies.

In computational chemistry, the molecule’s 3D conformation is modeled to predict protein-ligand interactions, a recurring theme in AI-assisted drug design discussions. Its logP value (a frequently searched parameter) suggests balanced lipophilicity, ideal for crossing blood-brain barrier (BBB)—a frontier in neuropharmacology. These attributes position it as a multifunctional building block in high-throughput screening (HTS) pipelines.

For patent analysts, the compound’s intellectual property landscape reveals applications in biodegradable polymers—an area surging due to microplastic pollution concerns. The 9H-fluoren-9-yl group (a keyword with high search volume) ensures orthogonal deprotection, a staple in combinatorial chemistry. This dual functionality caters to both academic researchers and industrial scale-up teams.

Emerging CRISPR-based therapeutics also leverage such modified amino acids for gene-editing carrier systems. The compound’s CAS 2171204-65-0 identifier frequently appears in FDA submission documents, reflecting its regulatory compliance—a top concern in preclinical development. As personalized medicine gains traction, its role in theranostic probes (merging diagnostics and therapy) is being actively explored.